Cas no 444080-03-9 (Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]-)
![Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]- structure](https://www.kuujia.com/scimg/cas/444080-03-9x500.png)
444080-03-9 structure
Product name:Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]-
Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]-
- 3-[(3,5-dimethoxybenzoyl)amino]benzoic acid
- 3-(3,5-dimethoxybenzamido)benzoic acid
- 3-[(3,5-dimethoxyphenyl)carbonylamino]benzoic acid
- Benzoic acid, 3-[(3,5-dimethoxybenzoyl)amino]-
- Oprea1_864410
- AKOS000106323
- 3-[(3,5-dimethoxybenzoyl)amino]-Benzoic acid
- SBB043549
- DTXSID70351778
- CS-0003888
- 3-(3,5-dimethoxybenzamido)benzoicacid
- 444080-03-9
-
- Inchi: InChI=1S/C16H15NO5/c1-21-13-7-11(8-14(9-13)22-2)15(18)17-12-5-3-4-10(6-12)16(19)20/h3-9H,1-2H3,(H,17,18)(H,19,20)
- InChI Key: HKECJAFPUIWIPE-UHFFFAOYSA-N
- SMILES: COC1=CC(OC)=CC(C(NC2=CC=CC(C(O)=O)=C2)=O)=C1
Computed Properties
- Exact Mass: 301.09500
- Monoisotopic Mass: 301.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- PSA: 84.86000
- LogP: 2.72730
Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1073976-1g |
3-[(3,5-dimethoxybenzoyl)amino]-Benzoic acid |
444080-03-9 | 97% | 1g |
¥3303.00 | 2024-05-13 |
Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]- Related Literature
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1. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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5. Back matter
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